![molecular formula C18H25NO2 B5304177 3-methyl-1-[(4-phenyltetrahydro-2H-pyran-4-yl)carbonyl]piperidine](/img/structure/B5304177.png)
3-methyl-1-[(4-phenyltetrahydro-2H-pyran-4-yl)carbonyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-1-[(4-phenyltetrahydro-2H-pyran-4-yl)carbonyl]piperidine is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-methyl-1-[(4-phenyltetrahydro-2H-pyran-4-yl)carbonyl]piperidine is not fully understood. However, it is believed to act as a dopamine D3 receptor antagonist. This receptor is involved in the regulation of various physiological processes, including movement, cognition, and emotion.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells in vitro. In addition, it has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-1-[(4-phenyltetrahydro-2H-pyran-4-yl)carbonyl]piperidine in lab experiments is its potential as a drug candidate for the treatment of various diseases. In addition, this compound has been shown to have high selectivity for the dopamine D3 receptor, which could make it useful for studying the role of this receptor in various physiological processes. However, one limitation of using this compound in lab experiments is its low yield, which could make it difficult to obtain large quantities of the compound for use in experiments.
Future Directions
There are several future directions for research on 3-methyl-1-[(4-phenyltetrahydro-2H-pyran-4-yl)carbonyl]piperidine. One area of research could focus on the development of more efficient synthesis methods for this compound. In addition, further studies could be conducted to investigate the potential of this compound as a drug candidate for the treatment of various diseases. Finally, more research could be conducted to better understand the mechanism of action of this compound and its effects on various physiological processes.
Synthesis Methods
The synthesis of 3-methyl-1-[(4-phenyltetrahydro-2H-pyran-4-yl)carbonyl]piperidine involves a series of chemical reactions. The first step involves the reaction of 4-phenyltetrahydro-2H-pyran-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 3-methylpiperidine to form the final product. The yield of this reaction is typically around 50%.
Scientific Research Applications
3-methyl-1-[(4-phenyltetrahydro-2H-pyran-4-yl)carbonyl]piperidine has been studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. In addition, this compound has been studied for its potential as a ligand for various receptors, including the dopamine D3 receptor.
properties
IUPAC Name |
(3-methylpiperidin-1-yl)-(4-phenyloxan-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO2/c1-15-6-5-11-19(14-15)17(20)18(9-12-21-13-10-18)16-7-3-2-4-8-16/h2-4,7-8,15H,5-6,9-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DESUQHXZKOTJPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)C2(CCOCC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.